Cas no 1638195-57-9 (rac-(1R,2S)-2-(thiophen-3-yl)cyclopropan-1-amine hydrochloride)

• Product Name: rac-(1R,2S)-2-(thiophen-3-yl)cyclopropan-1-amine hydrochloride
• CAS No: 1638195-57-9
• MF: C₇H₁₀ClNS
• MW: 175.678999423981
• MDL: MFCD30487493
• CID: 5190994
• PubChem ID: 126822556
• Update Time: 2025-05-20

rac-(1R,2S)-2-(thiophen-3-yl)cyclopropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R,2S)-2-thiophen-3-ylcyclopropan-1-amine;hydrochloride
• (1R,2S)-2-(thiophen-3-yl)cyclopropan-1-amine hydrochloride
• AT16875
• TRANS-2-(THIOPHEN-3-YL)CYCLOPROPAN-1-AMINE HCL
• Z2683264163
• rac-(1R,2S)-2-(thiophen-3-yl)cyclopropan-1-amine hydrochloride

• MDL： MFCD30487493
• Inchi： 1S/C7H9NS.ClH/c8-7-3-6(7)5-1-2-9-4-5;/h1-2,4,6-7H,3,8H2;1H/t6-,7+;/m0./s1
• InChI Key： LKNOVUFYJPWBJR-UOERWJHTSA-N
• SMILES： Cl.S1C=CC(=C1)[C@@H]1C[C@H]1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 116
• Topological Polar Surface Area: 54.3

Additional information on rac-(1R,2S)-2-(thiophen-3-yl)cyclopropan-1-amine hydrochloride

Comprehensive Overview of rac-(1R,2S)-2-(thiophen-3-yl)cyclopropan-1-amine hydrochloride (CAS No. 1638195-57-9)

The compound rac-(1R,2S)-2-(thiophen-3-yl)cyclopropan-1-amine hydrochloride (CAS No. 1638195-57-9) is a chiral cyclopropane derivative with significant potential in pharmaceutical and chemical research. This molecule features a thiophene ring attached to a cyclopropane scaffold, which is further functionalized with an amine group. The hydrochloride salt form enhances its stability and solubility, making it suitable for various applications. Researchers and industry professionals are increasingly interested in this compound due to its unique structural properties and potential therapeutic applications.

One of the key reasons for the growing interest in rac-(1R,2S)-2-(thiophen-3-yl)cyclopropan-1-amine hydrochloride is its relevance in drug discovery. The thiophene moiety is a common pharmacophore found in many FDA-approved drugs, contributing to its bioactivity and binding affinity. The cyclopropane ring, known for its rigidity, can improve the metabolic stability of drug candidates. These features make this compound a valuable building block in the synthesis of novel therapeutics targeting neurological disorders, inflammation, and other medical conditions.

In recent years, the demand for chiral amines like rac-(1R,2S)-2-(thiophen-3-yl)cyclopropan-1-amine hydrochloride has surged, driven by advancements in asymmetric synthesis and the need for enantiomerically pure compounds. The pharmaceutical industry, in particular, seeks such molecules to develop more effective and safer drugs. The rac-(1R,2S) notation indicates that this compound is a racemic mixture, which can be further resolved into its individual enantiomers for specific applications. This versatility adds to its appeal in both academic and industrial settings.

From a synthetic chemistry perspective, rac-(1R,2S)-2-(thiophen-3-yl)cyclopropan-1-amine hydrochloride presents interesting challenges and opportunities. The incorporation of a thiophene ring into a cyclopropane framework requires precise control over reaction conditions to achieve high yields and selectivity. Researchers are exploring various catalytic methods, including transition metal-catalyzed cyclopropanation and enzymatic resolution, to optimize the synthesis of this compound. These efforts align with the broader trend toward sustainable and efficient chemical processes.

The applications of rac-(1R,2S)-2-(thiophen-3-yl)cyclopropan-1-amine hydrochloride extend beyond pharmaceuticals. It is also being investigated in materials science, where its unique structure could contribute to the development of advanced polymers and functional materials. The thiophene group, in particular, is known for its electronic properties, making it a candidate for organic semiconductors and conductive materials. This multidisciplinary potential underscores the importance of continued research into this compound.

Market trends indicate a rising demand for specialized chiral compounds like rac-(1R,2S)-2-(thiophen-3-yl)cyclopropan-1-amine hydrochloride. Companies specializing in fine chemicals and custom synthesis are expanding their portfolios to include such molecules, catering to the needs of pharmaceutical and biotech firms. Additionally, the compound's CAS No. 1638195-57-9 serves as a unique identifier, facilitating its procurement and regulatory compliance. This is particularly important in an era where traceability and quality control are paramount.

In conclusion, rac-(1R,2S)-2-(thiophen-3-yl)cyclopropan-1-amine hydrochloride (CAS No. 1638195-57-9) is a compound of significant scientific and commercial interest. Its structural features, including the thiophene and cyclopropane moieties, make it a versatile candidate for drug discovery and materials science. As research progresses, this molecule is likely to play an increasingly prominent role in addressing some of the most pressing challenges in chemistry and medicine. For researchers and industry professionals, understanding its properties and applications is essential for leveraging its full potential.